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5-Oxohexanal synthesis and origin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Oxohexanal

CAS No.: 505-03-3

Cat. No.: S9039897

Chemical Profile of 5-Oxohexanal

The table below summarizes the core identity and properties of 5-Oxohexanal.

Property Description

Common Name 5-Oxohexanal [1]

IUPAC Name 5-oxohexanal [1] [2]

CAS Registry Number 505-03-3 [1] [2]

Chemical Formula CeH1002 [3] [1] [2]

Average Molecular Weight 114.1424 g/mol [1]

SMILES CC(=0)CcCC=0 [1]
Chemical Classification Medium-chain aldehyde [1]
Physical State Not specified in search results

Synthesis and Formation Pathways
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The search results point to two primary contexts in which 5-oxohexanal is formed or used.

Ke
Pathway Key Reactant/Precursor v . Role/Application
Reagent/Condition

Ozonolysis [4] Specific alkene (structure not Os (Ozone) Product of the

fully detailed) reaction
Intramolecular 6-Oxoheptanal NaOH, heat Theoretical starting
Aldol Condensation material
[3]
Natural Product 1,3,6,8- Sodium Bicarbonate Hydroxyalkylating
Synthesis [6] Tetrahydroxyanthraquinone (NaHCO3) agent

The following diagram illustrates these pathways and the key reactions involving 5-oxohexanal.
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Synthesis pathways and chemical reactions of 5-Oxohexanal

Experimental & Analytical Data

For researchers, the following table consolidates key experimental and predicted data for 5-oxohexanal.
Note that many experimental physical properties (like melting and boiling point) were listed as Not

Available [1].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s9039897?utm_src=pdf-body-img
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0033568
https://www.smolecule.com/products/s9039897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Value /
Property Type Property Lo Source | Method
Prediction
Predicted Molecular Water Solubility 27.7 g/L ALOGPS
Properties [1]
logP (Partition Coefficient) 0.98 ALOGPS
pKa (Strongest Acidic) 14.74 ChemAxon
Polar Surface Area 34.14 A2 ChemAxon
Predicted Chromatographic Ret. Time (Standard Polar)  3.13 min Waters UPLC
Properties [1] BEH C18
Ret. Time (Standard Non- 10.77 min Predicted by
Polar) Siyang
Kovats Retention Index 902.9 33892256

Safety & Handling

Key Limitations of the Information

(Std. Non-Polar)

HS Code

2914.40.00.90

[2]

Customs Code

A critical assessment of the available information reveals significant gaps you should be aware of:

¢ Outdated Information: The most recent specific data on 5-oxohexanal comes from 2017-2020. The
primary source for its chemical data (HMDB) was last updated in February 2023, but the underlying
experimental references are older [1] [5] [6].

e Lack of Detailed Protocols: While synthesis routes are mentioned, no detailed, reproducible
experimental protocols (e.g., specific molar ratios, reaction times, temperature control, workup
procedures, or purification methods) are provided in the available results.

¢ Missing Contemporary Context: The search results do not cover modern synthetic approaches,
such as catalytic methods or flow chemistry, which may offer improved yields or selectivity.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b9039897#5-oxohexanal-synthesis-and-

origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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